Cas no 2228940-29-0 (4-fluoro-2-(piperidin-3-yl)pyridine)

• Product Name: 4-fluoro-2-(piperidin-3-yl)pyridine
• CAS No: 2228940-29-0
• MF: C₁₀H₁₃FN₂
• MW: 180.222025632858
• CID: 6320986
• PubChem ID: 165671793
• Update Time: 2025-10-15

4-fluoro-2-(piperidin-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-2-(piperidin-3-yl)pyridine
• EN300-1777301
• 2228940-29-0

• Inchi： 1S/C10H13FN2/c11-9-3-5-13-10(6-9)8-2-1-4-12-7-8/h3,5-6,8,12H,1-2,4,7H2
• InChI Key： BEFXPAAYARRTQA-UHFFFAOYSA-N
• SMILES： FC1C=CN=C(C=1)C1CNCCC1

Computed Properties

• Exact Mass: 180.10627659g/mol
• Monoisotopic Mass: 180.10627659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 24.9Ų

Additional information on 4-fluoro-2-(piperidin-3-yl)pyridine

4-Fluoro-2-(Piperidin-3-yl)pyridine: A Promising Compound in Medicinal Chemistry

4-Fluoro-2-(piperidin-3-yl)pyridine (CAS No. 2228940-29-0) is a versatile and intriguing compound that has garnered significant attention in the field of medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel drugs for the treatment of neurological disorders and cancer.

The molecular structure of 4-fluoro-2-(piperidin-3-yl)pyridine consists of a pyridine ring substituted with a fluorine atom at the 4-position and a piperidine ring attached at the 2-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an attractive candidate for drug discovery and development.

Recent studies have highlighted the importance of 4-fluoro-2-(piperidin-3-yl)pyridine in modulating key biological pathways. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent activity against specific G protein-coupled receptors (GPCRs), which are implicated in a wide range of diseases. The ability to selectively target these receptors offers a promising avenue for developing more effective and safer therapeutic agents.

In the context of neurological disorders, 4-fluoro-2-(piperidin-3-yl)pyridine has shown potential as a modulator of serotonin and dopamine receptors. These neurotransmitters play crucial roles in mood regulation, cognitive function, and motor control. Preclinical studies have indicated that this compound can effectively modulate these receptors, potentially leading to new treatments for conditions such as depression, anxiety, and Parkinson's disease.

Beyond its applications in neurology, 4-fluoro-2-(piperidin-3-yl)pyridine has also been investigated for its anti-cancer properties. Research conducted at leading pharmaceutical companies and academic institutions has revealed that this compound can inhibit the growth of various cancer cell lines by targeting specific signaling pathways involved in cell proliferation and survival. This makes it a valuable lead compound for further optimization and clinical development.

The synthesis of 4-fluoro-2-(piperidin-3-yl)pyridine involves several well-established chemical reactions, including nucleophilic substitution and ring formation. These synthetic routes are highly efficient and scalable, making it feasible to produce large quantities of the compound for preclinical and clinical studies. Additionally, the stability and solubility properties of 4-fluoro-2-(piperidin-3-yl)pyridine have been optimized to enhance its bioavailability and pharmacokinetic profile.

In conclusion, 4-fluoro-2-(piperidin-3-yl)pyridine (CAS No. 2228940-29-0) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and biological activities make it a promising candidate for the development of novel therapeutics targeting neurological disorders and cancer. Ongoing research continues to uncover new applications and mechanisms of action for this compound, further solidifying its importance in modern drug discovery efforts.